Cas no 1020502-50-4 (3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one)

• Product Name: 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• CAS No: 1020502-50-4
• MF: C₂₃H₂₈N₆O
• MW: 404.508024215698
• CID: 6387406
• PubChem ID: 25667919
• Update Time: 2025-10-31

3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• 3-phenyl-1-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• 1-Propanone, 3-phenyl-1-[4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)-3-pyridazinyl]-1-piperazinyl]-
• SR-01000911971
• AKOS024638588
• SR-01000911971-1
• F2318-0222
• 3-phenyl-1-(4-(6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)propan-1-one
• 1020502-50-4

• Inchi： 1S/C23H28N6O/c1-17-18(2)26-29(19(17)3)22-11-10-21(24-25-22)27-13-15-28(16-14-27)23(30)12-9-20-7-5-4-6-8-20/h4-8,10-11H,9,12-16H2,1-3H3
• InChI Key： JOMRTFCCQMGJMM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3C(C)=C(C)C(C)=N3)C=C2)CC1)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 404.23245954g/mol
• Monoisotopic Mass: 404.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 682.2±55.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)

Additional information on 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one

Introduction to 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one and Its Significance in Modern Chemical Biology

3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one, identified by its CAS number 1020502-50-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of multiple heterocyclic moieties, including a phenyl group, a piperazine ring, and a pyridazine moiety linked through a trimethylpyrazole substituent, contributes to its unique chemical properties and biological relevance.

The structural complexity of 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one makes it a promising candidate for further exploration in medicinal chemistry. The interplay between these functional groups not only influences its solubility and stability but also modulates its interactions with biological targets. Recent studies have highlighted the importance of such multifunctional compounds in developing novel therapeutic agents that can address complex diseases with high specificity and efficacy.

In the context of contemporary research, the compound's derivatives have been investigated for their potential role in modulating neurotransmitter systems. The piperazine core is particularly noteworthy, as it is frequently employed in the design of psychoactive drugs due to its ability to interact with various receptor subtypes. Specifically, the 3,4,5-trimethylpyrazole moiety introduces a lipophilic character, enhancing membrane permeability and potentially improving bioavailability. This feature is crucial for compounds intended for oral administration or those requiring rapid systemic distribution.

The pyridazine ring, another key structural element, has been extensively studied for its pharmacological properties. Pyridazine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. In particular, the substitution pattern at the 6-position of the pyridazine ring significantly influences its pharmacokinetic profile. The presence of a phenyl group at this position further enhances the compound's binding affinity to certain protein targets, making it an attractive scaffold for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies suggest that 3-phenyl-1-{4-[6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl}propan-1-one can interact with various enzymes and receptors involved in metabolic pathways and signal transduction. These interactions may underpin its potential therapeutic applications in conditions such as diabetes mellitus and neurodegenerative disorders.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful construction of each heterocyclic unit while maintaining regioselectivity and functional group integrity. Advances in synthetic methodologies have made it possible to streamline these processes, reducing reaction times and improving yields. For instance, transition metal-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define the molecule's structure.

In addition to its synthetic significance, 3-phényl-*{*4-[*6-(*3,*4,*5-trimethyl-*lH-*pyrazol-*l-*ýl)*pyridazin-*3-*ýl]*pipérázin-*l-*ýl}*propan-*l-*one* (CAS no 1020502*50*4) has been explored in preclinical studies for its potential therapeutic benefits. Initial findings indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors without causing significant side effects at tested doses. This makes it a promising candidate for further development into a lead compound for treating neurological disorders.

The role of computational modeling in understanding the biological activity of such molecules cannot be overstated. By integrating experimental data with computational predictions, researchers can gain deeper insights into how structural modifications affect biological outcomes. This approach has been particularly valuable in optimizing drug candidates for improved pharmacological profiles.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. Additionally, investigating its mechanism of action at a molecular level could provide valuable insights into potential therapeutic applications. The growing interest in targeted therapies underscores the importance of developing molecules like 3-phényl-*{*4-[*6-(*3,*4,*5-trimethyl-*lH-*pyrazol-*l-*ýl)*pyridazin-*3-*ýl]*pipérázin-*l-*ýl}*propan-*l-*one* as candidates for precision medicine approaches.

In conclusion,3-phényl-{*4-[6-(*3,*4,*5-trimethyl-lH-pyrazol-l-y)]pyridazin*-33-y)]pipérázin-l-y)]propan-l-one* (CAS no 1020502*50*4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics.* Its unique combination of functional groups,including *phenyl*, *trimethylpyrazole*, *pyridazine*, and *pipérazine*, makes it a versatile scaffold for further exploration.* As research continues,this compound holds promise not only as a lead molecule but also as an inspiration for designing future generations of biologically active agents.